Cas no 62971-64-6 (3,4-Dimethyl-5-sulfamoylbenzoic acid)

• Product Name: 3,4-Dimethyl-5-sulfamoylbenzoic acid
• CAS No: 62971-64-6
• MF: C₉H₁₁NO₄S
• MW: 229.25294137001
• CID: 1086629
• PubChem ID: 2994209
• Update Time: 2025-10-05

3,4-Dimethyl-5-sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Dimethyl-5-sulfamoylbenzoic acid
• 3-(aminosulfonyl)-4,5-dimethylbenzoic acid
• 3-(aminosulfonyl)-4,5-dimethylbenzoic acid(SALTDATA: FREE)
• AC1MGZWV
• AC1Q2DLA
• AG-G-32319
• Ambcb9010597
• CTK5B6865
• MolPort-002-127-630
• SureCN9041076
• SCHEMBL9041076
• AKOS000123192
• Z65532670
• EN300-18538
• 62971-64-6
• DTXSID80388156
• SB79919
• 3,4-dimethyl-5-sulfamoylbenzoicacid
• MFCD07362140
• DB-347650
• CS-0237563

• MDL： MFCD07362140
• Inchi： 1S/C9H11NO4S/c1-5-3-7(9(11)12)4-8(6(5)2)15(10,13)14/h3-4H,1-2H3,(H,11,12)(H2,10,13,14)
• InChI Key： XPJVOWIAQQEUFK-UHFFFAOYSA-N
• SMILES： S(C1C=C(C(=O)O)C=C(C)C=1C)(N)(=O)=O

Computed Properties

• Exact Mass: 229.04100
• Monoisotopic Mass: 229.04087901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 346
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 106Ų

Experimental Properties

• Density: 1.402
• Boiling Point: 501°C at 760 mmHg
• Flash Point: 256.8°C
• Refractive Index: 1.584
• PSA: 105.84000
• LogP: 2.43010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides